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Compound of Interest

Isopropyl! 3-Acetylpyridine-2-
Compound Name:
carboxylate

Cat. No.: B177662

Essential Safety and Handling Guide for
Isopropyl 3-Acetylpyridine-2-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for handling Isopropyl 3-
Acetylpyridine-2-carboxylate, including personal protective equipment (PPE)
recommendations, operational procedures, and disposal plans. The following information is
synthesized from safety data for structurally similar compounds, including 3-Acetylpyridine and
general pyridine derivatives, to ensure a high standard of laboratory safety.

l. Personal Protective Equipment (PPE)

When handling Isopropyl 3-Acetylpyridine-2-carboxylate, a comprehensive PPE strategy is
essential to minimize exposure and ensure personal safety. The following table summarizes the
recommended PPE.
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Personal Protective o
Body Part _ Specifications and Remarks
Equipment

Goggles should meet ANSI

) Z.87.1 1989 standards. A face
Chemical safety goggles and o
Eyes/Face ) shield is necessary when there
face shield ) ] )
is a risk of splashing or a

highly exothermic reaction.[1]

Nitrile or neoprene gloves are
recommended for handling
pyridine-based compounds.[2]
] ] [3] Butyl rubber gloves may
Hands Chemical-resistant gloves )
also be suitable.[4][5] Always
inspect gloves before use and

dispose of them after contact.

[1]

A fully-buttoned lab coat made
of Nomex® or similar flame-
resistant material is

Body Laboratory coat recommended.[1] Ensure it
covers as much skin as

possible.[1]

Use a NIOSH/MSHA approved
respirator if working outside of
a certified chemical fume hood
) ) or if exposure limits are likely
Respiratory Respirator

to be exceeded.[6] Annual
medical evaluations and fit
testing are required for

respirator use.[1]

Shoes must cover the entire
foot; no open-toed or

Feet Closed-toe shoes
perforated shoes are

permitted.[1]
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Il. Chemical and Physical Properties

Understanding the properties of Isopropyl 3-Acetylpyridine-2-carboxylate and related
compounds is vital for safe handling.

Isopropyl 3-Acetylpyridine-2-  3-Acetylpyridine (for

Property .

carboxylate comparison)
Molecular Formula C11H13NO3[7] C7H7NO
Molecular Weight 207.226 g/mol [7] 121.14 g/mol [8]
Melting Point 35°C[7] 11-13°C[9]
Boiling Point 140-142°C at 1mm Hg[7] 220°C[9]
Density 1.117 g/lcm3[7] 1.102 g/mL at 25°C[9]
Flash Point 159.1°C[7] 104°C (closed cup)
Vapor Pressure 9.18E-05 mmHg at 25°C[7] Not specified

lll. Handling and Storage Procedures

Adherence to proper handling and storage protocols is critical to prevent accidents and
exposure.

Operational Plan:

Ventilation: Always handle Isopropyl 3-Acetylpyridine-2-carboxylate in a certified chemical
fume hood to minimize inhalation of vapors.[2][3][5]

» Risk Assessment: Conduct a thorough risk assessment before beginning any new procedure
involving this compound.[5]

e Avoid Contact: Prevent contact with skin, eyes, and clothing.[6][10] Do not breathe mists or
vapors.[6]

» Hygiene: Wash hands thoroughly after handling.[11][12] Do not eat, drink, or smoke in the
laboratory.[3][12]
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o Spill Management: In case of a spill, evacuate the area. For small spills, absorb the material
with an inert substance like sand or diatomaceous earth and place it in a sealed container for
disposal.[5]

Storage Plan:
e Store in a cool, dry, and well-ventilated area.[3][4][5]
o Keep containers tightly closed when not in use.[3][6]

o Store locked up and away from incompatible materials such as strong oxidizing agents,
acids, and bases.[5][6]

IV. Disposal Plan
Proper disposal of chemical waste is crucial for environmental and personal safety.

» Waste Collection: Collect waste containing Isopropyl 3-Acetylpyridine-2-carboxylate in a
dedicated, sealed, and properly labeled hazardous waste container.[4][5]

e Labeling: Attach a completed Dangerous Waste label as soon as waste is added to the
container.[4]

» Disposal: Dispose of the hazardous waste in accordance with local, state, and federal
regulations.[5] Do not empty into drains.[11]

V. Emergency Procedures

In the event of exposure, immediate action is required.
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Exposure Route

First Aid Measures

Skin Contact

Immediately remove all contaminated clothing.
[5] Wash the affected area with plenty of soap
and water for at least 15 minutes.[2][5] Seek

medical attention if irritation occurs.[5][11]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[2][5] Remove contact
lenses if present and easy to do.[12] Seek

medical attention.[2]

Move the victim to fresh air and keep them at

rest in a position comfortable for breathing.[2]

Inhalation ] ] o o
[12] If not breathing, give artificial respiration.
Seek immediate medical attention.[6]
Do NOT induce vomiting.[6] If swallowed,
Ingestion immediately call a POISON CENTER or doctor.

[11][13] Rinse mouth.[11][13]

V1. Workflow for Safe Handling and Disposal

The following diagram illustrates the standard operating procedure for working with Isopropyl

3-Acetylpyridine-2-carboxylate.
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Caption: Workflow for handling Isopropyl 3-Acetylpyridine-2-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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